Cas no 1956434-97-1 ((S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone)

• Product Name: (S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone
• CAS No: 1956434-97-1
• MF: C₁₆H₂₀BrN₅O₂
• MW: 394.266302108765
• CID: 5059439
• Update Time: 2025-10-07

(S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone

• Inchi： 1S/C16H20BrN5O2/c1-16(8-24-9-16)15(23)21-5-2-3-10(7-21)14-20-12(17)11-13(18)19-4-6-22(11)14/h4,6,10H,2-3,5,7-9H2,1H3,(H2,18,19)/t10-/m0/s1
• InChI Key： VNAYLOJPBXKVGV-JTQLQIEISA-N
• SMILES： BrC1=C2C(N)=NC=CN2C([C@H]2CCCN(C(C3(C)COC3)=O)C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 503
• XLogP3: 1.5
• Topological Polar Surface Area: 85.8

(S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone Security Information

• Storage Condition：(BD444323)

Additional information on (S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone

Introduction to (S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone (CAS No. 1956434-97-1)

(S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone (CAS No. 1956434-97-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a substituted imidazopyrazine core and a piperidine ring, making it a promising candidate for various therapeutic applications.

The imidazopyrazine scaffold is known for its biological activity and has been extensively studied in recent years. This scaffold is particularly interesting due to its ability to modulate various biological targets, including kinases, receptors, and ion channels. The presence of the 8-amino and 1-bromo substituents on the imidazopyrazine ring further enhances the compound's pharmacological properties, providing a versatile platform for drug design and optimization.

The piperidine ring in the structure of (S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone plays a crucial role in enhancing the compound's solubility and bioavailability. Piperidine derivatives are widely used in medicinal chemistry due to their ability to improve the pharmacokinetic properties of drug candidates. The combination of the piperidine ring with the imidazopyrazine core results in a molecule with enhanced stability and improved cellular uptake.

The (3-methyloxetan-3-yl)methanone moiety is another key feature of this compound. Oxetanes are four-membered cyclic ethers that have gained attention for their ability to improve the metabolic stability and oral bioavailability of drug candidates. The presence of this moiety in (S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone contributes to its overall pharmacological profile, making it a promising candidate for further development.

Recent studies have shown that (S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone exhibits potent activity against various biological targets. For instance, it has been reported to have significant inhibitory effects on certain kinases, which are key enzymes involved in cellular signaling pathways. This makes it a potential therapeutic agent for diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its kinase inhibitory properties, (S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone has also shown promise in modulating other biological targets. For example, it has been found to interact with specific receptors and ion channels, suggesting its potential utility in treating neurological disorders and cardiovascular diseases. The broad spectrum of biological activities exhibited by this compound highlights its versatility as a lead molecule for drug discovery.

The development of (S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)piperidin-1-yl)(3-methyloxetan-3-yl)methanone has been driven by advances in synthetic chemistry and computational methods. Modern synthetic techniques have enabled the efficient synthesis of this compound with high purity and yield. Additionally, computational tools such as molecular docking and virtual screening have been instrumental in optimizing the structure of this molecule to enhance its biological activity and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-(3-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-y l)piperidin - 1 - yl )( 3 - methyloxet an - 3 - yl )meth an one as a therapeutic agent. Preliminary results from these trials have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects. These findings suggest that (S)-(3-(8-Amino - 1 - bromo im idaz o [ 1 , 5 - a ] pyrazi n - 3 - yl )pip eri din - 1 - yl )( 3 - meth yloxe tan - 3 - yl )meth an one has the potential to become a valuable addition to the arsenal of drugs available for treating various diseases.

In conclusion, (S)-(3-(8-Amino - 1 - bromo im idaz o [ 1 , 5 - a ] pyrazi n - 3 - yl )pip eri din - 1 - yl )( 3 - meth yloxe tan - 3 - yl )meth an one (CAS No. 1956434 - 97 - 1) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its combination of structural features, including the imidazopyrazine core, piperidine ring, and oxetane moiety, makes it an attractive candidate for further research and development in medicinal chemistry.